![molecular formula C10H12BrNO2S B156723 1-(4-Bromophenylsulfonyl)pyrrolidine CAS No. 136350-52-2](/img/structure/B156723.png)
1-(4-Bromophenylsulfonyl)pyrrolidine
Overview
Description
1-(4-Bromophenylsulfonyl)pyrrolidine (1-BPS) is an organic compound that has been used in various scientific research applications. It is a substituted pyrrolidine, which is a five-membered heterocyclic compound containing one nitrogen and four carbon atoms. 1-BPS is a white solid with a melting point of 101-103 °C and a boiling point of 215-216 °C. It is soluble in water and alcohol, and insoluble in ether.
Scientific Research Applications
Antimicrobial Activity : Research has demonstrated the effectiveness of compounds related to 1-(4-Bromophenylsulfonyl)pyrrolidine in antimicrobial applications. Novel cyclization methods were used to synthesize 1-[(Substituted-phenyl)sulfonyl]pyrrolidin-2-ones, which showed considerable antimicrobial activity, with Minimum Inhibitory Concentration values ranging from 0.09-1.0 mg (Zareef, Iqbal, & Arfan, 2008).
Synthesis of Arylsulfonylpyrrolidines : Another study focused on the acid-catalyzed reaction of 1-[(4-chlorophenyl)sulfonyl]-2-ethoxypyrrolidine with phenols, leading to the formation of new 1-(arylsulfonyl)pyrrolidines. This method is considered convenient for synthesizing pyrrolidine-1-sulfonylarene derivatives containing a phenol fragment (Smolobochkin et al., 2017).
Synthesis of Nitrophenyl Methanesulfonyl Pyrrolidine : A study detailed the preparation of 1-(4-Nitrophenyl methanesulfonyl) pyrrolidine, a compound structurally related to this compound, via a four-step reaction process. The synthesis started from benzyl chloride, demonstrating the versatility in creating various sulfonyl pyrrolidine derivatives (Xin Fei, 2004).
Catalysis in Organic Synthesis : Derivatives of pyrrolidine, such as this compound, have been used in catalysis for organic synthesis. For instance, (2S)-2-[(Phenylsulfinyl)methyl]pyrrolidine was used as an organocatalyst for asymmetric Michael addition reactions, demonstrating the potential of sulfonyl pyrrolidine derivatives in synthetic chemistry (Singh et al., 2013).
Synthesis of Bromophenols : Bromophenols, including natural products, have been synthesized using derivatives of this compound. These compounds have shown significant antioxidant and anticholinergic activities, indicating their potential in pharmaceutical applications (Rezai et al., 2018).
Safety and Hazards
Future Directions
properties
IUPAC Name |
1-(4-bromophenyl)sulfonylpyrrolidine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12BrNO2S/c11-9-3-5-10(6-4-9)15(13,14)12-7-1-2-8-12/h3-6H,1-2,7-8H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JMOJWOSNSJXQMT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)S(=O)(=O)C2=CC=C(C=C2)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12BrNO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50353371 | |
Record name | 1-(4-Bromobenzene-1-sulfonyl)pyrrolidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50353371 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
290.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
41.5 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID49644320 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
CAS RN |
136350-52-2 | |
Record name | 1-(4-Bromobenzene-1-sulfonyl)pyrrolidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50353371 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.